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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-4,5-

dihydrooxazole

Cat. No.: B061829 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 2-(4-Bromophenyl)-4,5-dihydrooxazole, ensuring the protection of personnel and

the environment.

Chemical Safety and Hazard Information

A thorough understanding of the hazards associated with 2-(4-Bromophenyl)-4,5-
dihydrooxazole is paramount before handling and disposal.

Hazard Classification GHS Hazard Statements

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity H335: May cause respiratory irritation

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Disposal Protocol: A Step-by-Step Approach
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Adherence to the following procedural steps is mandatory for the safe disposal of 2-(4-
Bromophenyl)-4,5-dihydrooxazole. The overarching principle, as indicated by the P501

precautionary statement, is that this chemical waste must be disposed of through a licensed

hazardous-waste disposal contractor.[1][2][3][4]

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

2. Waste Segregation and Container Selection:

Incompatible Materials: Do not mix 2-(4-Bromophenyl)-4,5-dihydrooxazole waste with

strong oxidizing agents.[5]

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be in good condition with a secure lid.

3. Labeling the Waste Container: Proper labeling is crucial for safety and regulatory

compliance. The label must include:

The words "Hazardous Waste."

The full chemical name: "2-(4-Bromophenyl)-4,5-dihydrooxazole."

The CAS Number: 189120-01-2.

The associated hazard pictograms (e.g., exclamation mark for irritant).

The date the waste was first added to the container.

The name and contact information of the generating researcher or laboratory.

4. Waste Accumulation:
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Location: Store the waste container in a designated satellite accumulation area within the

laboratory.[6][7] This area should be at or near the point of generation.

Container Management: Keep the waste container securely closed except when adding

waste.[8]

5. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): When the container is full or you are ready

for disposal, contact your institution's EHS department. They will coordinate the pickup and

disposal with a licensed hazardous-waste contractor.

Do Not Dispose Down the Drain: Under no circumstances should 2-(4-Bromophenyl)-4,5-
dihydrooxazole or its containers be disposed of in the regular trash or down the sink.[8]

6. Spill and Emergency Procedures:

Spill Cleanup: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). The cleanup materials must also be disposed of as hazardous waste.[9]

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team.

Hazardous Decomposition: Be aware that under fire conditions, hazardous decomposition

products such as carbon oxides, hydrogen bromide, and nitrogen oxides may be formed.[5]

[10][11]
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Caption: Disposal workflow for 2-(4-Bromophenyl)-4,5-dihydrooxazole.
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This guide provides a framework for the safe and compliant disposal of 2-(4-
Bromophenyl)-4,5-dihydrooxazole. Always consult your institution's specific chemical

hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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